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Compound of Interest

Compound Name: Methoxymethanol

Cat. No.: B1221974 Get Quote

Methoxymethanol: Laboratory Handling and
Storage Protocols
Application Note & Protocol

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of

methoxymethanol in a laboratory setting. Due to the limited availability of specific data for

methoxymethanol, information from structurally similar chemicals, such as methanol and 2-

methoxyethanol, has been utilized to establish these guidelines. All users should supplement

this information with a thorough review of the most current Safety Data Sheet (SDS) for

methoxymethanol before commencing any work.

Chemical and Physical Properties
Methoxymethanol is a flammable and toxic organic compound. Its properties necessitate

careful handling to minimize exposure and prevent accidents.
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Property Value Source

Molecular Formula C₂H₆O₂ --INVALID-LINK--

Molecular Weight 62.07 g/mol --INVALID-LINK--

Appearance Colorless liquid --INVALID-LINK--

Boiling Point 82.5 °C at 760 mmHg --INVALID-LINK--

Flash Point 39.9 °C --INVALID-LINK--

Density 0.948 g/cm³ --INVALID-LINK--

Vapor Pressure 51 mmHg at 25°C --INVALID-LINK--

Hazard Identification and Personal Protective
Equipment (PPE)
Methoxymethanol is classified as a flammable liquid and is harmful if swallowed.[1] It may

also cause damage to organs.[1] Appropriate personal protective equipment is mandatory to

prevent exposure.

Hazard GHS Pictogram Required PPE

Flammable Liquid 🔥

Fire-retardant lab coat, use in

a chemical fume hood away

from ignition sources.

Acute Toxicity (Oral) 💀

Nitrile gloves, safety goggles,

no eating, drinking, or smoking

in the laboratory.

Specific Target Organ Toxicity kesehatan

Chemical splash goggles, face

shield (if splashing is a risk),

respiratory protection if

ventilation is inadequate.

Recommended PPE Specifications:
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PPE Category Specification Rationale

Hand Protection Nitrile or Butyl rubber gloves
Provides resistance to

methanol and similar solvents.

Eye Protection
ANSI Z87.1 compliant safety

goggles

Protects against splashes and

vapors.

Skin and Body Protection
Flame-retardant lab coat,

closed-toe shoes, long pants

Protects skin from accidental

contact and provides a barrier

against fire.

Respiratory Protection

Use in a certified chemical

fume hood. If not possible, a

NIOSH-approved respirator

with organic vapor cartridges is

required.

Minimizes inhalation of harmful

vapors.

Handling and Storage Procedures
Proper handling and storage are critical to maintaining a safe laboratory environment when

working with methoxymethanol.

Experimental Protocol: General Handling
Preparation: Before handling, ensure that a current Safety Data Sheet (SDS) for

methoxymethanol is readily accessible. Verify that the chemical fume hood is functioning

correctly.

Personal Protective Equipment: Don all required PPE as outlined in the table above.

Dispensing: Conduct all transfers and dispensing of methoxymethanol inside a certified

chemical fume hood to minimize vapor inhalation. Use grounded equipment to prevent static

discharge, which could ignite flammable vapors.

Heating: If heating is required, use a water bath, heating mantle, or another controlled

heating source. Do not use an open flame.
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Post-Handling: After handling, wash hands thoroughly with soap and water. Decontaminate

all work surfaces.

Storage Protocol
Container: Store methoxymethanol in its original, tightly sealed container. Ensure the

container is properly labeled with the chemical name and all relevant hazard warnings.

Location: Store in a cool, dry, well-ventilated area designated for flammable liquids. The

storage area should be away from direct sunlight, heat, and ignition sources.

Segregation: Store methoxymethanol separately from incompatible materials, as listed in

the incompatibility table below.

Inventory: Maintain an accurate inventory of all stored methoxymethanol.
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Methoxymethanol Handling and Storage Workflow

Preparation

Handling (in Fume Hood)

Post-Handling

Storage

Review SDS

Check Fume Hood

Don Appropriate PPE

Dispense/Transfer

Conduct Experiment

Controlled Heating (if needed) Decontaminate Work Area

Wash Hands Thoroughly

Dispose of Waste Properly

Store in Labeled, Sealed Container

Cool, Dry, Ventilated, Flammable Cabinet

Segregate from Incompatibles
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Potential Decomposition of Methoxymethanol

Methoxymethanol (CH₃OCH₂OH)

Heat / Incomplete Combustion

Formaldehyde (CH₂O) Carbon Monoxide (CO) Carbon Dioxide (CO₂) Other Toxic Gases

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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